Cas no 956370-74-4 (1-(4-Chlorophenyl)-3-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]urea)

• Product Name: 1-(4-Chlorophenyl)-3-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]urea
• CAS No: 956370-74-4
• MF: C₂₂H₁₄Cl₄N₄O
• MW: 492.184760570526
• CID: 5736835
• PubChem ID: 3731271
• Update Time: 2023-11-10

1-(4-Chlorophenyl)-3-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]urea
• Urea, N-(4-chlorophenyl)-N'-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]-
• 1-(4-chlorophenyl)-3-[5-phenyl-1-(2,4,6-trichlorophenyl)pyrazol-4-yl]urea
• 6R-1181
• AKOS005099014
• N-(4-chlorophenyl)-N'-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]urea
• 956370-74-4
• 1-(4-Chlorophenyl)-3-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]urea

• Inchi： 1S/C22H14Cl4N4O/c23-14-6-8-16(9-7-14)28-22(31)29-19-12-27-30(20(19)13-4-2-1-3-5-13)21-17(25)10-15(24)11-18(21)26/h1-12H,(H2,28,29,31)
• InChI Key： ZGOMAPVVIXYGAU-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C=C1)C(NC1=C(C2=CC=CC=C2)N(C2=C(Cl)C=C(Cl)C=C2Cl)N=C1)=O

Computed Properties

• Exact Mass: 491.989222g/mol
• Monoisotopic Mass: 489.992172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 562.4±50.0 °C(Predicted)
• pka: 13.14±0.70(Predicted)